3-Pyridinemethanesulfonic acid, 5-5-4-2-2-(ethenylsulfonyl)ethoxyethylamino-6-fluoro-1,3,5-triazin-2
3-Pyridinemethanesulfonic acid, 5-5-4-2-2-(ethenylsulfonyl)ethoxyethylamino-6-fluoro-1,3,5-triazin-2
Brand Name:
Vulcanchem
CAS No.:
111850-27-2
VCID:
VC0038855
InChI:
InChI=1S/C24H29FN8O11S3.2Na/c1-4-33-20(34)16(13-46(38,39)40)14(3)19(21(33)35)32-31-17-12-15(6-7-18(17)47(41,42)43)27-24-29-22(25)28-23(30-24)26-8-9-44-10-11-45(36,37)5-2;;/h5-7,12,34H,2,4,8-11,13H2,1,3H3,(H,38,39,40)(H,41,42,43)(H2,26,27,28,29,30);;/q;2*+1/p-2
SMILES:
CCN1C(=C(C(=C(C1=O)N=NC2=C(C=CC(=C2)NC3=NC(=NC(=N3)F)NCCOCCS(=O)(=O)C=C)S(=O)(=O)O)C)CS(=O)(=O)[O-])[O-].[Na+].[Na+]
Molecular Formula:
C24H27FN8Na2O11S3
Molecular Weight:
764.683
3-Pyridinemethanesulfonic acid, 5-5-4-2-2-(ethenylsulfonyl)ethoxyethylamino-6-fluoro-1,3,5-triazin-2
CAS No.: 111850-27-2
Main Products
VCID: VC0038855
Molecular Formula: C24H27FN8Na2O11S3
Molecular Weight: 764.683
| CAS No. | 111850-27-2 |
|---|---|
| Product Name | 3-Pyridinemethanesulfonic acid, 5-5-4-2-2-(ethenylsulfonyl)ethoxyethylamino-6-fluoro-1,3,5-triazin-2 |
| Molecular Formula | C24H27FN8Na2O11S3 |
| Molecular Weight | 764.683 |
| IUPAC Name | disodium;[5-[[5-[[4-[2-(2-ethenylsulfonylethoxy)ethylamino]-6-fluoro-1,3,5-triazin-2-yl]amino]-2-sulfophenyl]diazenyl]-1-ethyl-4-methyl-2-oxido-6-oxopyridin-3-yl]methanesulfonate |
| Standard InChI | InChI=1S/C24H29FN8O11S3.2Na/c1-4-33-20(34)16(13-46(38,39)40)14(3)19(21(33)35)32-31-17-12-15(6-7-18(17)47(41,42)43)27-24-29-22(25)28-23(30-24)26-8-9-44-10-11-45(36,37)5-2;;/h5-7,12,34H,2,4,8-11,13H2,1,3H3,(H,38,39,40)(H,41,42,43)(H2,26,27,28,29,30);;/q;2*+1/p-2 |
| Standard InChIKey | MYUXRACHGAMLKW-UHFFFAOYSA-L |
| SMILES | CCN1C(=C(C(=C(C1=O)N=NC2=C(C=CC(=C2)NC3=NC(=NC(=N3)F)NCCOCCS(=O)(=O)C=C)S(=O)(=O)O)C)CS(=O)(=O)[O-])[O-].[Na+].[Na+] |
| Synonyms | 3-Pyridinemethanesulfonic acid, 5-5-4-2-2-(ethenylsulfonyl)ethoxyethylamino-6-fluoro-1,3,5-triazin-2-ylamino-2-sulfophenylazo-1-ethyl-1,2-dihydro-6-hydroxy-4-methyl-2-oxo-, disodium salt |
| Last Modified | Aug 20 2021 |
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